molecular formula C5H9N3 B14894169 (S)-3-Aminopyrrolidine-1-carbonitrile

(S)-3-Aminopyrrolidine-1-carbonitrile

Cat. No.: B14894169
M. Wt: 111.15 g/mol
InChI Key: VASXPKVYBSLRAB-YFKPBYRVSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(S)-3-Aminopyrrolidine-1-carbonitrile is a chiral pyrrolidine derivative characterized by a five-membered saturated amine ring with a carbonitrile (-CN) group at position 1 and an amino (-NH₂) group at position 3. The (S)-configuration at the stereocenter (position 3) confers enantioselectivity, making it a valuable intermediate in pharmaceutical synthesis, particularly for bioactive molecules targeting enzymes like dipeptidyl peptidase IV (DPP-IV) . Pyrrolidine-based carbonitriles are widely used in drug discovery due to their conformational rigidity and ability to mimic peptide bonds, enhancing binding affinity and metabolic stability.

Properties

Molecular Formula

C5H9N3

Molecular Weight

111.15 g/mol

IUPAC Name

(3S)-3-aminopyrrolidine-1-carbonitrile

InChI

InChI=1S/C5H9N3/c6-4-8-2-1-5(7)3-8/h5H,1-3,7H2/t5-/m0/s1

InChI Key

VASXPKVYBSLRAB-YFKPBYRVSA-N

Isomeric SMILES

C1CN(C[C@H]1N)C#N

Canonical SMILES

C1CN(CC1N)C#N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (S)-3-Aminopyrrolidine-1-carbonitrile typically involves the following steps:

    Starting Material: The synthesis begins with commercially available starting materials such as (S)-pyrrolidine-3-carboxylic acid.

    Amidation: The carboxylic acid group is converted to an amide using reagents like thionyl chloride (SOCl2) and ammonia (NH3).

    Reduction: The amide is then reduced to the corresponding amine using reducing agents such as lithium aluminum hydride (LiAlH4).

    Nitrile Formation: Finally, the amine is converted to the nitrile using reagents like cyanogen bromide (BrCN) under controlled conditions.

Industrial Production Methods: In industrial settings, the production of (S)-3-Aminopyrrolidine-1-carbonitrile may involve optimized reaction conditions to ensure high yield and purity. This includes the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions: (S)-3-Aminopyrrolidine-1-carbonitrile undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oximes or nitrile oxides using oxidizing agents like hydrogen peroxide (H2O2) or potassium permanganate (KMnO4).

    Reduction: Reduction of the nitrile group can yield primary amines using reducing agents such as lithium aluminum hydride (LiAlH4) or catalytic hydrogenation.

    Substitution: The amino group can participate in nucleophilic substitution reactions, forming derivatives like amides, ureas, and carbamates.

Common Reagents and Conditions:

    Oxidation: Hydrogen peroxide (H2O2), potassium permanganate (KMnO4)

    Reduction: Lithium aluminum hydride (LiAlH4), catalytic hydrogenation

    Substitution: Acyl chlorides, isocyanates, chloroformates

Major Products:

    Oxidation: Oximes, nitrile oxides

    Reduction: Primary amines

    Substitution: Amides, ureas, carbamates

Scientific Research Applications

(S)-3-Aminopyrrolidine-1-carbonitrile has a wide range of applications in scientific research:

    Chemistry: It is used as a building block in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals.

    Biology: The compound is studied for its potential as a ligand in enzyme inhibition and receptor binding studies.

    Medicine: It is explored for its potential therapeutic applications, including as a precursor for drug development targeting neurological disorders.

    Industry: The compound is used in the production of specialty chemicals and as an intermediate in the synthesis of fine chemicals.

Mechanism of Action

The mechanism of action of (S)-3-Aminopyrrolidine-1-carbonitrile involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with active sites of enzymes or receptors, while the nitrile group can participate in coordination with metal ions or other electrophilic centers. These interactions can modulate the activity of biological pathways, leading to potential therapeutic effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Pyrrolidine Derivatives with Carbonitrile Groups

(S)-1-(2-Chloroacetyl)pyrrolidine-2-carbonitrile
  • Structure : Carbonitrile at position 2, chloroacetyl group at position 1, and (S)-configuration at position 2.
  • Applications : Key intermediate in synthesizing DPP-IV inhibitors (e.g., Saxagliptin). The chloroacetyl group enhances reactivity for subsequent N-acylation reactions .
  • Key Differences: The carbonitrile position (C2 vs. C1 in the target compound) and substituents (chloroacetyl vs. amino group) influence electronic properties and synthetic utility.
(S)-3-Aminopyrrolidine-1-carbonitrile
  • Structure: Carbonitrile at position 1, amino group at position 3.
  • Applications: Potential use in asymmetric synthesis of β-amino acids or as a scaffold for kinase inhibitors. The amino group enables salt formation or hydrogen bonding, improving solubility and target interaction.

Pyridine-Based Carbonitriles

Pyridine derivatives with carbonitrile groups differ in aromaticity and electronic properties compared to pyrrolidines:

2-Aminopyridine-3-carbonitrile
  • Structure: Six-membered aromatic pyridine ring with amino (-NH₂) at position 2 and carbonitrile (-CN) at position 3.
  • Applications : Used in agrochemicals and as a ligand in coordination chemistry. The aromatic system allows conjugation, stabilizing charge-transfer complexes .
3-Amino-5-(3-hydroxyprop-1-yn-1-yl)picolinonitrile
  • Structure: Pyridine derivative with amino, carbonitrile, and propargyl alcohol substituents.
  • Applications : Intermediate in synthesizing heterocyclic compounds with antimicrobial or anticancer activity. The propargyl group enables click chemistry modifications .

Structural and Functional Comparison Table

Compound Name Ring Type Substituents Key Applications
(S)-3-Aminopyrrolidine-1-carbonitrile Pyrrolidine -CN (C1), -NH₂ (C3), (S)-config Drug intermediates, enzyme inhibitors
(S)-1-(2-Chloroacetyl)pyrrolidine-2-carbonitrile Pyrrolidine -CN (C2), -COCH₂Cl (C1), (S)-config DPP-IV inhibitor synthesis
2-Aminopyridine-3-carbonitrile Pyridine -NH₂ (C2), -CN (C3) Agrochemicals, coordination chemistry
3-Amino-5-(3-hydroxyprop-1-yn-1-yl)picolinonitrile Pyridine -NH₂ (C3), -CN (C5), -C≡C-CH₂OH Antimicrobial/anticancer agents

Key Research Findings

  • Stereochemical Impact : The (S)-configuration in pyrrolidine derivatives is critical for enantioselective interactions with biological targets. For example, DPP-IV inhibitors derived from (S)-configured intermediates show higher potency .
  • Electronic Effects : Carbonitrile groups in pyrrolidines withdraw electron density, stabilizing transition states in nucleophilic substitution reactions. In pyridines, the -CN group participates in conjugation, altering redox properties .
  • Synthetic Flexibility: Pyrrolidine derivatives are preferred over pyridines for peptide bond isosteres due to their non-aromatic, flexible backbone .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.